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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

Technical Support Center: Hexachloroethane-
13C Chromatography
This guide provides troubleshooting strategies and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals resolve issues with co-eluting

peaks during the chromatography of Hexachloroethane-13C.

Frequently Asked Questions (FAQs)
Q1: What is peak co-elution and how do I identify it in
my Hexachloroethane-13C analysis?
A1: Peak co-elution occurs when two or more different compounds elute from the

chromatography column at the same time, resulting in a single, merged, or distorted

chromatographic peak.[1][2] This phenomenon compromises the accuracy of both identification

and quantification.

You can identify co-elution through several methods:

Visual Inspection of the Peak Shape: The most straightforward sign of co-elution is an

asymmetrical peak. Look for tell-tale signs like a "shoulder" on the peak or a "tail," which is a

gradual decline back to the baseline.[2] While a perfectly symmetrical peak does not

guarantee purity, an asymmetrical one is a strong indicator of an underlying issue.
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Mass Spectrometry (MS) Analysis: If you are using a mass spectrometer (GC-MS), you can

confirm co-elution by examining the mass spectra across the peak's profile.[3] Take spectra

from the ascending part, the apex, and the descending part of the peak. If the peak is pure,

the mass spectra should be identical. If they differ, it confirms that multiple compounds are

present.[2]

Use of Diode Array Detectors (DAD): For HPLC/UPLC systems, a diode array detector can

perform a "peak purity" analysis. It collects multiple UV spectra across the peak. If the

spectra are not identical, co-elution is indicated.[1][2]

Caption: Logic diagram for identifying co-elution.

Q2: My Hexachloroethane-13C peak is co-eluting with an
impurity. What are the first troubleshooting steps?
A2: A systematic approach is crucial for efficiently resolving co-eluting peaks. Start with the

simplest and quickest adjustments before moving to more complex and time-consuming

changes like column replacement.

The general troubleshooting workflow is as follows:

Optimize the GC Oven Temperature Program: This is often the easiest parameter to adjust

and can significantly impact resolution.[4]

Adjust Carrier Gas Flow Rate: Modifying the linear velocity of the carrier gas can improve

peak sharpness and separation.[4][5]

Check and Clean the Inlet: Contamination in the GC inlet liner is a common source of peak

shape problems and can contribute to poor resolution.[6]

Change the GC Column: If method optimizations fail, the issue is likely poor selectivity

between your analyte and the impurity, which requires a column with a different stationary

phase.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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